Cas no 1797258-99-1 (1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea)

1-[(4-Fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea is a novel small-molecule compound featuring a urea core linked to a 4-fluorobenzyl group and a pyridine-substituted tetrahydroindazole moiety. Its structural design combines a fluorinated aromatic ring with a bicyclic heterocyclic system, suggesting potential as a kinase inhibitor or modulator of protein-protein interactions. The compound's unique scaffold offers advantages in target selectivity due to the combination of hydrogen-bonding capability (urea) and π-stacking interactions (pyridine/indazole). The fluorophenyl group enhances metabolic stability and membrane permeability, while the tetrahydroindazole contributes to conformational rigidity, potentially improving binding affinity. This molecular architecture makes it a promising candidate for further pharmacological evaluation, particularly in therapeutic areas requiring precise modulation of enzymatic activity or signaling pathways.
1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea structure
1797258-99-1 structure
Product Name:1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea
CAS No:1797258-99-1
MF:C22H24FN5O
MW:393.45726776123
CID:5371641
Update Time:2025-07-02

1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea Chemical and Physical Properties

Names and Identifiers

    • 1-[(4-fluorophenyl)methyl]-3-[2-(3-pyridin-2-yl-4,5,6,7-tetrahydroindazol-1-yl)ethyl]urea
    • 1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea
    • Inchi: 1S/C22H24FN5O/c23-17-10-8-16(9-11-17)15-26-22(29)25-13-14-28-20-7-2-1-5-18(20)21(27-28)19-6-3-4-12-24-19/h3-4,6,8-12H,1-2,5,7,13-15H2,(H2,25,26,29)
    • InChI Key: SUSWXILIUUQJTO-UHFFFAOYSA-N
    • SMILES: N(CC1=CC=C(F)C=C1)C(NCCN1C2=C(CCCC2)C(C2=NC=CC=C2)=N1)=O

1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea Pricemore >>

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Additional information on 1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea

Comprehensive Overview of 1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea (CAS No. 1797258-99-1)

The compound 1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea, identified by its CAS No. 1797258-99-1, represents a sophisticated small molecule with significant potential in medicinal chemistry and drug discovery. Its intricate structure combines a pyridinyl-tetrahydroindazole core with a fluorophenylmethyl-urea moiety, making it a subject of interest for researchers exploring novel therapeutic agents. This article delves into its chemical properties, potential applications, and relevance in contemporary scientific discourse.

In recent years, the demand for small-molecule inhibitors and targeted therapies has surged, driven by advancements in precision medicine. The pyridinyl-tetrahydroindazole scaffold, a key component of this compound, is frequently investigated for its role in modulating protein-protein interactions and enzyme activity. Researchers are particularly intrigued by its potential applications in kinase inhibition, a hot topic in oncology and inflammatory disease research. The inclusion of a fluorophenylmethyl group further enhances its binding affinity and metabolic stability, addressing common challenges in drug development.

From a structural perspective, the urea linkage in 1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea is noteworthy. Urea derivatives are widely recognized for their versatility in forming hydrogen bonds, which is critical for achieving high selectivity in biological targets. This feature aligns with current trends in fragment-based drug design, where researchers prioritize molecules with optimal pharmacophoric features. The compound’s CAS No. 1797258-99-1 is often searched in academic databases, reflecting its growing prominence in chemical literature.

The fluorophenyl moiety introduces additional pharmacological advantages, such as improved bioavailability and resistance to oxidative degradation. These attributes are highly sought after in the development of central nervous system (CNS) drugs and GPCR modulators, two areas experiencing rapid growth due to unmet medical needs. Furthermore, the tetrahydroindazole ring system is a recurring motif in compounds targeting neurodegenerative disorders, a field garnering substantial attention amid an aging global population.

Another compelling aspect of 1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea is its potential role in epigenetic regulation. With the rise of epigenetic drug discovery, molecules capable of interacting with histone modifiers or DNA methyltransferases are in high demand. The compound’s pyridinyl and indazole components may offer unique binding modes, making it a candidate for further investigation in this cutting-edge field.

In summary, 1-[(4-fluorophenyl)methyl]-3-{2-[3-(pyridin-2-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethyl}urea (CAS No. 1797258-99-1) embodies a multifaceted chemical entity with broad applicability in modern drug discovery. Its structural features align with key trends in precision medicine, kinase research, and epigenetics, ensuring its continued relevance in scientific exploration. As researchers uncover more about its mechanisms and derivatives, this compound is poised to contribute significantly to the next generation of therapeutics.

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